Cas no 2490375-57-8 (3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride)

• Product Name: 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride
• CAS No: 2490375-57-8
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• MDL: MFCD32853241
• CID: 5669977
• PubChem ID: 154878709
• Update Time: 2025-06-08

3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27144970
• 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride
• Z4631807298
• 2490375-57-8
• 3-(5-Methyl-1H-1,2,4-triazol-3-yl)propan-1-ol;hydrochloride

• MDL： MFCD32853241
• Inchi： 1S/C6H11N3O.ClH/c1-5-7-6(9-8-5)3-2-4-10;/h10H,2-4H2,1H3,(H,7,8,9);1H
• InChI Key： MKAKATILVFSRJN-UHFFFAOYSA-N
• SMILES： Cl.OCCCC1=NNC(C)=N1

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride

Research Brief on 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride (CAS: 2490375-57-8)

3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride (CAS: 2490375-57-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound features a 1,2,4-triazole moiety, a heterocyclic scaffold known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations. Recent synthetic routes have optimized the yield and purity of 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride, with green chemistry approaches gaining traction to reduce environmental impact.

In vitro studies have demonstrated the compound's inhibitory effects on specific enzymatic targets, such as carbonic anhydrases and kinases, which are implicated in various diseases. For instance, its interaction with carbonic anhydrase IX, a marker of tumor hypoxia, suggests potential applications in cancer therapy. Additionally, molecular docking simulations have revealed favorable binding affinities for this compound with several disease-relevant proteins, further supporting its therapeutic potential.

Recent preclinical evaluations have explored the pharmacokinetic and pharmacodynamic properties of 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride. These studies indicate moderate bioavailability and a favorable safety profile, with no significant cytotoxicity observed in normal cell lines. However, further optimization may be required to improve its metabolic stability and tissue penetration.

Collaborative efforts between academic and industrial researchers have accelerated the development of derivatives based on this scaffold. Structure-activity relationship (SAR) studies are ongoing to identify analogs with enhanced potency and selectivity. Patent filings in the past two years reflect growing commercial interest, particularly in the areas of infectious diseases and oncology.

In conclusion, 3-(3-methyl-1H-1,2,4-triazol-5-yl)propan-1-ol hydrochloride represents a promising candidate for further drug development. Its versatile chemical structure and demonstrated biological activities warrant continued investigation. Future research directions may include advanced formulation strategies, combination therapies, and targeted delivery systems to fully exploit its therapeutic potential.